Cas no 1219405-83-0 (6-(nitrooxy)-hexahydrofuro3,2-bfuran-3-yl nitrate)

6-(nitrooxy)-hexahydrofuro3,2-bfuran-3-yl nitrate structure
1219405-83-0 structure
Product Name:6-(nitrooxy)-hexahydrofuro3,2-bfuran-3-yl nitrate
CAS No:1219405-83-0
MF:C6H8N2O8
MW:236.136322021484
CID:5990854
PubChem ID:3780
Update Time:2025-07-11

6-(nitrooxy)-hexahydrofuro3,2-bfuran-3-yl nitrate Chemical and Physical Properties

Names and Identifiers

    • 6-(nitrooxy)-hexahydrofuro3,2-bfuran-3-yl nitrate
    • SDM No. 50 (Salt/Mix)
    • CHEMBL250009
    • SDM-40
    • (6-nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) nitrate
    • component of Dilatrate-SR (Salt/Mix)
    • NSC 80038; NSC-80038; NSC80038; SST-101; Dilatrate SR; Korodil
    • SDM No. 40 (Salt/Mix)
    • MOYKHGMNXAOIAT-UHFFFAOYSA-N
    • 6-(nitrooxy)-hexahydrofuro[3,2-b]furan-3-yl nitrate
    • Isosorbide dinitrate, European Pharmacopoeia (EP) Reference Standard
    • BCP28433
    • EN300-11813677
    • HMS3369G02
    • Glucitol, 1,4:3,6-dianhydro-, dinitrate
    • BiDil (Salt/Mix)
    • SCHEMBL309369
    • D-Glucitol, 1,4:3,6-dianhydro-, 2,5-dinitrate
    • FT-0603301
    • 1,4:3,6-Dianhydro-D-sorbitol 2,5-dinitrate
    • 1219405-83-0
    • Inchi: 1S/C6H8N2O8/c9-7(10)15-3-1-13-6-4(16-8(11)12)2-14-5(3)6/h3-6H,1-2H2
    • InChI Key: MOYKHGMNXAOIAT-UHFFFAOYSA-N
    • SMILES: O1CC(C2C1C(CO2)O[N+](=O)[O-])O[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.02806522g/mol
  • Monoisotopic Mass: 236.02806522g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 129Ų

6-(nitrooxy)-hexahydrofuro3,2-bfuran-3-yl nitrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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